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Abstract
p53 Activator 12, also identified as compound 510B, is a novel small molecule designed to

reactivate mutant forms of the tumor suppressor protein p53. The p53 protein, often called the

"guardian of the genome," plays a critical role in preventing cancer by controlling cell cycle

arrest and apoptosis. In a significant percentage of human cancers, the TP53 gene is mutated,

leading to a non-functional p53 protein that is unable to bind to DNA and carry out its tumor-

suppressive functions. p53 Activator 12 represents a promising therapeutic strategy by

specifically binding to these mutant p53 proteins and restoring their native DNA-binding

capabilities, thereby reactivating the p53 signaling pathway and inducing apoptosis in cancer

cells. This technical guide provides a comprehensive overview of the available data on p53
Activator 12, including its mechanism of action, chemical properties, and the experimental

protocols used for its characterization.

Introduction
The tumor suppressor protein p53 is a transcription factor that responds to cellular stress

signals, such as DNA damage, oncogene activation, and hypoxia, by inducing cell cycle arrest,

senescence, or apoptosis.[1] Mutations in the TP53 gene are one of the most common genetic

alterations in human cancers, leading to the expression of a dysfunctional p53 protein that not

only loses its tumor-suppressive functions but can also gain oncogenic properties.
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The reactivation of mutant p53 has emerged as a compelling therapeutic approach for cancer

treatment. Small molecules that can stabilize the wild-type conformation of mutant p53 and

restore its DNA-binding ability are of significant interest. p53 Activator 12 (compound 510B) is

a potent activator of mutant p53, designed to address this therapeutic need.[2]

Chemical Properties and Structure
The chemical identity and properties of p53 Activator 12 are summarized in the table below.

Property Value

Compound Name p53 Activator 12

Synonym Compound 510B

CAS Number 2746374-04-7

Molecular Formula C₂₈H₃₅F₃N₈O₂

Molecular Weight 584.63 g/mol

Chemical Structure

[3]
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p53 Activator 12 functions by directly binding to mutant p53 proteins.[2] This binding event is

believed to induce a conformational change in the mutant p53, restoring its ability to bind to its

consensus DNA sequences in the promoter regions of its target genes. The reactivated p53

can then transcriptionally activate downstream effector genes, such as p21 (CDKN1A) and

PUMA (BBC3), leading to the induction of cell cycle arrest and apoptosis in cancer cells.

The primary mechanism of action can be visualized through the following signaling pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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